Cas no 1804229-03-5 (1-Bromo-3-(2-(difluoromethyl)-4-iodophenyl)propan-2-one)

1-Bromo-3-(2-(difluoromethyl)-4-iodophenyl)propan-2-one is a halogenated aromatic ketone with a difluoromethyl substituent, offering unique reactivity in synthetic chemistry. Its structure combines bromo and iodo functional groups, enabling selective cross-coupling reactions, while the difluoromethyl group enhances electrophilic properties. This compound is particularly valuable in pharmaceutical and agrochemical research, serving as a versatile intermediate for constructing complex molecules. The presence of both bromine and iodine allows for sequential functionalization, facilitating stepwise modifications. Its stability under standard conditions ensures reliable handling in organic synthesis. Researchers favor this compound for its ability to introduce fluorinated motifs, which are critical in modulating biological activity and improving metabolic stability in drug development.

1-Bromo-3-(2-(difluoromethyl)-4-iodophenyl)propan-2-one structure

1804229-03-5 structure

Product Name:1-Bromo-3-(2-(difluoromethyl)-4-iodophenyl)propan-2-one

CAS No:1804229-03-5

MF:C₁₀H₈BrF₂IO

MW:388.97520160675

CID:4976119

Update Time:2025-05-25

1-Bromo-3-(2-(difluoromethyl)-4-iodophenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

- 1-Bromo-3-(2-(difluoromethyl)-4-iodophenyl)propan-2-one
- Inchi： 1S/C10H8BrF2IO/c11-5-8(15)3-6-1-2-7(14)4-9(6)10(12)13/h1-2,4,10H,3,5H2
- InChI Key： DPVRMUFZBAMXPZ-UHFFFAOYSA-N
- SMILES： IC1C=CC(=C(C(F)F)C=1)CC(CBr)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 226
XLogP3: 3.6
Topological Polar Surface Area: 17.1

1-Bromo-3-(2-(difluoromethyl)-4-iodophenyl)propan-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A013018268-250mg	1-Bromo-3-(2-(difluoromethyl)-4-iodophenyl)propan-2-one	1804229-03-5	97%	250mg	484.80 USD	2021-06-25
Alichem	A013018268-500mg	1-Bromo-3-(2-(difluoromethyl)-4-iodophenyl)propan-2-one	1804229-03-5	97%	500mg	831.30 USD	2021-06-25
Alichem	A013018268-1g	1-Bromo-3-(2-(difluoromethyl)-4-iodophenyl)propan-2-one	1804229-03-5	97%	1g	1,460.20 USD	2021-06-25

1-Bromo-3-(2-(difluoromethyl)-4-iodophenyl)propan-2-one Related Literature

1. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
2. An asymmetric supercapacitor based on controllable WO3 nanorod bundle and alfalfa-derived porous carbon†

Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
3. An astrophysically-relevant mechanism for amino acid enantiomer enrichment

Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
4. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
5. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143

Additional information on 1-Bromo-3-(2-(difluoromethyl)-4-iodophenyl)propan-2-one

1-Bromo-3-(2-(difluoromethyl)-4-iodophenyl)propan-2-one: A Comprehensive Overview

The compound with CAS No. 1804229-03-5, known as 1-Bromo-3-(2-(difluoromethyl)-4-iodophenyl)propan-2-one, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a bromine atom, a difluoromethyl group, and an iodine atom attached to a phenyl ring, further connected to a propanone moiety. The presence of these functional groups makes it a valuable substrate for further chemical modifications and reactions.

Recent studies have highlighted the importance of such compounds in the field of medicinal chemistry. The difluoromethyl group, in particular, has been shown to enhance the bioavailability and stability of certain drug candidates. Additionally, the iodine atom at the 4-position of the phenyl ring contributes to the molecule's electronic properties, making it an interesting candidate for exploring its role in various biochemical pathways. Researchers have also focused on the bromine atom as a potential site for substitution reactions, which could lead to the development of novel derivatives with improved pharmacokinetic profiles.

The synthesis of 1-Bromo-3-(2-(difluoromethyl)-4-iodophenyl)propan-2-one involves a multi-step process that typically begins with the preparation of the phenyl ring substituents. The introduction of the difluoromethyl group is often achieved through nucleophilic aromatic substitution or coupling reactions, while the bromination and iodination steps are carefully optimized to ensure high yields and purity. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to streamline this process, reducing reaction times and improving overall efficiency.

In terms of applications, this compound has shown promise in several areas. In drug discovery, it serves as a versatile building block for constructing complex molecular architectures. For instance, its use as an intermediate in the synthesis of kinase inhibitors has been reported in recent literature. Furthermore, its ability to undergo various transformations, such as Suzuki-Miyaura coupling and nucleophilic acyl substitution, underscores its utility in organic synthesis.

From an environmental perspective, understanding the behavior of 1-Bromo-3-(2-(difluoromethyl)-4-iodophenyl)propan-2-one in different media is crucial. Studies have indicated that this compound exhibits moderate solubility in organic solvents and limited aqueous solubility, which aligns with its intended use in non-aqueous reaction conditions. Its stability under thermal and photochemical conditions has also been evaluated, providing insights into its storage requirements and shelf life.

Looking ahead, ongoing research is focused on exploring the biological activity of this compound. Preliminary assays suggest potential anti-inflammatory and antioxidant properties, which could pave the way for its application in therapeutic agents. Moreover, investigations into its interaction with cellular receptors are expected to shed light on its mechanism of action at the molecular level.

In conclusion, 1-Bromo-3-(2-(difluoromethyl)-4-iodophenyl)propan-2-one stands out as a valuable compound with diverse applications across chemistry and pharmacology. Its unique structure and functional groups make it an ideal candidate for further exploration in both academic and industrial settings. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play a significant role in advancing modern drug development.